Cas no 128620-82-6 ((4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid)

• Product Name: (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• CAS No: 128620-82-6
• MF: C₈H₁₃NO₃S₂
• MW: 235.323719739914
• CID: 169006
• PubChem ID: 65963
• Update Time: 2025-06-09

(4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Dithiazocine-4-carboxylicacid, hexahydro-7,7-dimethyl-6-oxo-, (4R)-
• (4R)-7,7-Dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• (2R,4R)-2-(4-tolyl)-4-carboxy-1,3-thiazolidine
• (4R)-cis-2-p-tolyl-thiazolidine-4-carboxylic acid
• (4R)-hexahydro-7,7-dimethyl-6-oxo-1,2,5-dithiazocine-4-carboxylic acid
• 2-(4-METHYLPHENYL)-1,3-THIAZOLANE-4-CARBOXYLIC ACID
• 2-(p-Tolyl)-thiazolidin-4-carbonsaeure
• 2-P-TOLYL-THIAZOLIDINE-4-CARBOXYLIC ACID
• N,S-((R)-4-methyl-benzylidene)-L-cysteine
• (R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid
• 128620-82-6
• Limazocic [INN]
• Limazocic
• AKOS040752575
• Q27278274
• CHEMBL2105551
• (-)-(R)-Hexahydro-7,7-dimethyl-6-oxo-1,2,5-dithiazocine-4-carboxylic acid
• NS00124499
• EN300-1609050
• FY2I4AJB16
• 1,2,5-Dithiazocine-4-carboxylic acid, hexahydro-7,7-dimethyl-6-oxo-, (4R)-
• (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylicacid
• SA-3443
• UNII-FY2I4AJB16
• SCHEMBL1230921
• hexahydro-7,7-dimethyl-6-oxo-1,2,5-dithiazocine-4-carboxylic acid
• SA3443
• SA 3443
• PTARWFJHCZHOGS-YFKPBYRVSA-N
• Z1269216023
• limazocico
• limazocicum
• G67956
• (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid

• Inchi： 1S/C8H13NO3S2/c1-8(2)4-14-13-3-5(6(10)11)9-7(8)12/h5H,3-4H2,1-2H3,(H,9,12)(H,10,11)/t5-/m0/s1
• InChI Key： PTARWFJHCZHOGS-YFKPBYRVSA-N
• SMILES： S1CC(C)(C)C(N[C@H](C(=O)O)CS1)=O

Computed Properties

• Exact Mass: 235.03379
• Monoisotopic Mass: 235.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.278
• Boiling Point: 490.1°Cat760mmHg
• Flash Point: 250.2°C
• Refractive Index: 1.546
• PSA: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid

Introduction to (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic Acid (CAS No. 128620-82-6)

(4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid, identified by its CAS number 128620-82-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the dithiazocane family, a class of heterocyclic molecules characterized by the presence of two sulfur atoms in their ring structure. The unique stereochemistry and functional groups of this compound make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> stereochemical configuration at the 4-position (4R) of this dithiazocane derivative is particularly noteworthy, as it influences the compound's interactions with biological targets. The presence of a carbonyl group at the 6-position and methyl groups at the 7-position further enhances its reactivity and potential utility in drug design. These structural features have garnered interest from researchers exploring novel pharmacophores for therapeutic applications.

In recent years, there has been growing interest in dithiazocane derivatives due to their potential as scaffolds for developing new drugs. The< strong>1,2,5-dithiazocane core exhibits a rigid bicyclic structure that can mimic natural products and bioactive molecules. This structural motif has been explored in the design of compounds targeting various diseases, including infectious diseases and chronic conditions.

One of the most compelling aspects of (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel analogs with enhanced biological activity. For instance, derivatives of this dithiazocane have been investigated for their potential as protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer.

The< strong>carboxylic acid functionality at the 4-position provides a handle for further chemical modification, allowing for the introduction of additional pharmacophoric elements. This versatility has made (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid a valuable building block in medicinal chemistry. Recent studies have demonstrated its utility in generating libraries of compounds for high-throughput screening, enabling rapid identification of lead candidates with desired biological properties.

The< strong>synthetic pathways involving this compound are also of great interest. Researchers have developed efficient methods for its preparation, often employing cyclocondensation reactions between appropriate precursors. These synthetic strategies not only provide access to pure samples but also offer insights into the structural principles governing the reactivity of dithiazocane derivatives.

In addition to its pharmaceutical applications, (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid has found utility in materials science and chemical biology. Its unique structural features make it a suitable candidate for studying molecular recognition processes and designing novel materials with specific properties. For example, researchers have explored its potential as a ligand in coordination chemistry, where its sulfur-rich environment allows for interactions with metal ions.

The< strong>biological activity of this compound has been extensively studied in recent years. Preclinical data suggest that derivatives of (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid exhibit promising effects on various biological pathways. These findings have spurred further investigation into its potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore new derivatives with improved efficacy and reduced side effects.

The< strong>future prospects for (4R)-7,7-dimethyl-6-oxo-1,2,5-dithiazocane-4-carboxylic acid are bright. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery and optimization of new derivatives based on this scaffold. Additionally, emerging technologies such as organometallic chemistry and flow synthesis may provide new avenues for accessing complex derivatives with high precision.

In conclusion,(4R)-7,7-dimethyl-6-o x o -1 , 2 , 5 -d ith i az oc an e -4 -car box y l i c ac i d ( C A S N o . 12 8 62 0 -8 2 -6 ) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and versatile reactivity make it a valuable intermediate for developing novel therapeutics. As research continues to uncover new applications for this compound，its importance is likely to grow even further，contributing to advancements in medicine and chemical science.